N-ethyl-4-oxocyclohexanecarboxamide
Overview
Description
Scientific Research Applications
Chemical Synthesis and Catalysis
One study discusses the use of ethyl 2-oxocyclohexanecarboxylate, a related compound, as a novel and efficient ligand in copper-catalyzed coupling reactions, leading to the synthesis of various products like N-arylamides and aryl ethers. This research highlights the potential utility of similar compounds in facilitating diverse chemical syntheses under mild conditions (Xin Lv & W. Bao, 2007).
Antimicrobial Activity
Another investigation focuses on the synthesis and antimicrobial activity of N,N′,2-triaryl-6-hydroxy-6-methyl-4-oxocyclohexane-1,3-dicarboxamides, demonstrating the biological applications of cyclohexanecarboxamide derivatives. These compounds showed promising antimicrobial properties, suggesting their potential as therapeutic agents (V. L. Gein et al., 2015).
Neuroscience and Imaging
Research into PET imaging of serotonin 1A receptors using derivatives of cyclohexanecarboxamides has shown that these compounds can be valuable tools in neuroscience for studying receptor distribution and function in humans. The comparison of 18F-Mefway and 18F-FCWAY in quantifying 5-HT1A receptors underscores the significance of cyclohexanecarboxamide derivatives in developing novel imaging agents (J. Choi et al., 2015).
Enhanced Drug Absorption
Derivatives of cyclohexanecarboxamide, such as those related to tranexamic acid, have been synthesized and evaluated for their enhanced absorption properties. This research suggests that modifying the cyclohexanecarboxamide structure can lead to improved pharmacokinetic profiles for therapeutic compounds, pointing to its application in drug development (C. Svahn et al., 1986).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-ethyl-4-oxocyclohexane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c1-2-10-9(12)7-3-5-8(11)6-4-7/h7H,2-6H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAFOBSMNLFNEDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1CCC(=O)CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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